Cas no 650606-94-3 (Pyrimidine, 2,4,6-tris(2,3,5,6-tetramethyl[1,1'-biphenyl]-4-yl)-)
650606-94-3 structure
Product Name:Pyrimidine, 2,4,6-tris(2,3,5,6-tetramethyl[1,1'-biphenyl]-4-yl)-
CAS No:650606-94-3
MF:C52H52N2
MW:704.98269367218
CID:408753
PubChem ID:71377402
Update Time:2025-04-19
Pyrimidine, 2,4,6-tris(2,3,5,6-tetramethyl[1,1'-biphenyl]-4-yl)- Chemical and Physical Properties
Names and Identifiers
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- Pyrimidine, 2,4,6-tris(2,3,5,6-tetramethyl[1,1'-biphenyl]-4-yl)-
- 2,4,6-tris(2,3,5,6-tetramethyl-4-phenylphenyl)pyrimidine
- 650606-94-3
- DTXSID00800042
- 2,4,6-Tris(2,3,5,6-tetramethyl[1,1'-biphenyl]-4-yl)pyrimidine
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- Inchi: 1S/C52H52N2/c1-29-35(7)49(36(8)30(2)46(29)41-22-16-13-17-23-41)44-28-45(50-37(9)31(3)47(32(4)38(50)10)42-24-18-14-19-25-42)54-52(53-44)51-39(11)33(5)48(34(6)40(51)12)43-26-20-15-21-27-43/h13-28H,1-12H3
- InChI Key: MIODIXYQXZQJTC-UHFFFAOYSA-N
- SMILES: N1C(C2C(C)=C(C)C(C3C=CC=CC=3)=C(C)C=2C)=NC(=CC=1C1C(C)=C(C)C(C2C=CC=CC=2)=C(C)C=1C)C1C(C)=C(C)C(C2C=CC=CC=2)=C(C)C=1C
Computed Properties
- Exact Mass: 704.41336
- Monoisotopic Mass: 704.413049667g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 54
- Rotatable Bond Count: 6
- Complexity: 1050
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 14.4
- Topological Polar Surface Area: 25.8Ų
Experimental Properties
- PSA: 25.78
Pyrimidine, 2,4,6-tris(2,3,5,6-tetramethyl[1,1'-biphenyl]-4-yl)- Related Literature
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
650606-94-3 (Pyrimidine, 2,4,6-tris(2,3,5,6-tetramethyl[1,1'-biphenyl]-4-yl)-) Related Products
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